Cas no 1203705-55-8 (3-Bromo-1H-pyrazol-5-amine)

• Product Name: 3-Bromo-1H-pyrazol-5-amine
• CAS No: 1203705-55-8
• MF: C₃H₄BrN₃
• MW: 161.987958908081
• CID: 842065
• PubChem ID: 46179974
• Update Time: 2025-04-19

3-Bromo-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrazol-5-amine
• 3-Bromo-5-aminopyrazole
• 5-Bromo-1H-pyrazol-3-amine
• 3-Amino-5-bromopyrazole
• 5-bromo-2H-pyrazol-3-amine
• 5-amino-3-bromo-1h-pyrazole
• 3-Bromo-5-amine-1H-pyrazol
• 5-bromo-1H-pyrazole-3-amine
• VGBYIGUWAWHQOT-UHFFFAOYSA-N
• BBL103396
• RW3294
• FCH995956
• STL557206
• SB12057
• AM807168
• SY027745
• T
• CS-B0747
• AKOS015920069
• 950739-21-6
• SCHEMBL461907
• 5-bromo-1,2-dihydropyrazol-3-imine
• DB-366018
• 3-Bromo-5-amino-1h-pyrazole
• 1203705-55-8
• DB-315226
• AKOS015919769
• GS-3976
• MFCD22199259
• SCHEMBL17627068
• EN300-121441
• DTXSID70673028
• D78148
• MFCD18801156
• 5-Bromo-1H-pyrazol-3-amine,3-Bromo-1H-pyrazol-5-amine
• AKOS025394949

• Inchi： 1S/C3H4BrN3/c4-2-1-3(5)7-6-2/h1H,(H3,5,6,7)
• InChI Key： VGBYIGUWAWHQOT-UHFFFAOYSA-N
• SMILES： BrC1=CC(N)=NN1

Computed Properties

• Exact Mass: 160.95900
• Monoisotopic Mass: 160.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0.9

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 384.2±22.0 °C at 760 mmHg
• Flash Point: 186.2±22.3 °C
• PSA: 54.70000
• LogP: 1.33560
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Bromo-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)